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Compound of Interest

Compound Name: Holmium

Cat. No.: B1197479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of holmium metal. The information is curated for researchers, scientists, and

professionals in drug development who require precise data for modeling, simulation, and

experimental design. This document presents quantitative data in structured tables, details

common experimental methodologies for determining these properties, and includes a

visualization of the relationships between key thermodynamic parameters.

Core Thermodynamic Properties of Holmium Metal
Holmium (Ho), a rare-earth element with atomic number 67, exhibits unique magnetic and

thermal properties that are of significant interest in various scientific and technological fields. A

thorough understanding of its thermodynamic behavior is crucial for its application in nuclear

reactors, high-strength magnets, and specialized laser technologies.

Quantitative Thermodynamic Data
The following tables summarize the key thermodynamic properties of holmium metal compiled

from various scientific sources.
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Property Value Units Citations

Melting Point 1472 - 1474 °C [1][2]

1745 - 1747 K [1][2]

Boiling Point 2700 - 2727 °C [1][3][4]

2973 - 3000 K [1][3][4]

Density (at 20°C) 8.79 - 8.80 g/cm³ [1][5]

Molar Heat Capacity 27.15 J/(mol·K) [3][6]

Specific Heat

Capacity
165 J/(kg·K) [1][7]

0.16 J/(g·K) [8][9]

Property Value Units Citations

Enthalpy of Fusion 12.2 - 17.0 kJ/mol [3][6][8][10][11]

Enthalpy of

Vaporization
241 - 303 kJ/mol [3][5][8][12]

Thermal Conductivity

(at r.t.)
16.0 - 16.2 W/(m·K) [2][6][12][13][14]

Coefficient of Thermal

Expansion (at r.t.)

9.8 x 10⁻⁶ - 11.2 x

10⁻⁶
K⁻¹ [2][3][5][6][12]

Experimental Protocols for Thermodynamic
Property Measurement
Precise determination of the thermodynamic properties of metals like holmium requires

sophisticated experimental techniques. The following sections outline the general

methodologies employed for these measurements.

Measurement of Specific Heat
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The specific heat of a metal is typically determined using calorimetry.

Methodology: Calorimetry

Sample Preparation: A precisely weighed sample of high-purity holmium metal is prepared.

Heating: The holmium sample is heated to a known, uniform temperature, often in a furnace

or a boiling water bath.[15]

Calorimeter Setup: A calorimeter, an insulated container, is filled with a known mass of a

liquid with a well-characterized specific heat, such as water. The initial temperature of the

liquid is recorded.[15][16]

Heat Transfer: The heated holmium sample is quickly transferred to the calorimeter.[15] The

calorimeter is sealed to minimize heat loss to the surroundings.

Equilibrium: The mixture is gently stirred until thermal equilibrium is reached, at which point

the final temperature is recorded.[15]

Calculation: The specific heat of holmium is calculated based on the principle of

conservation of energy, where the heat lost by the metal is equal to the heat gained by the

water and the calorimeter. The formula used is:

m_metal × c_metal × (T_initial,metal - T_final) = (m_water × c_water + C_calorimeter) ×

(T_final - T_initial,water)

where m is mass, c is specific heat, T is temperature, and C_calorimeter is the heat capacity

of the calorimeter.[16]

A study on the specific heat of holmium metal at very low temperatures (0.38 to 4.2 K) utilized

a specialized cryostat and measurement techniques sensitive to the small heat capacities at

these temperatures. The specific heat was found to be a combination of lattice, electronic, and

nuclear contributions.[17]

Measurement of Thermal Conductivity
Several methods are available for measuring the thermal conductivity of metals, including

steady-state and transient techniques.
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Methodology: Guarded Hot Plate Method (Steady-State)

Sample Preparation: A flat, uniform sample of holmium metal with a known thickness and

cross-sectional area is prepared.

Apparatus: The sample is placed between a main heater and a cold plate, with a guard

heater surrounding the main heater to prevent radial heat losses.[18][19]

Temperature Gradient: A known temperature gradient is established across the sample by

controlling the power to the main heater and the temperature of the cold plate.[19]

Steady State: The system is allowed to reach a steady state, where the temperatures at all

points are constant over time.

Measurement: The temperature difference across the sample is measured using

thermocouples, and the power input to the main heater is recorded.

Calculation: The thermal conductivity (k) is calculated using Fourier's law of heat conduction:

k = (Q × d) / (A × ΔT)

where Q is the heat flow rate, d is the sample thickness, A is the cross-sectional area, and

ΔT is the temperature difference across the sample.[20]

Other methods like the laser flash method can also be used, which measures thermal

diffusivity, from which thermal conductivity can be calculated if the specific heat and density are

known.[19][21]

Measurement of Thermal Expansion
The coefficient of thermal expansion is determined by measuring the change in a material's

dimensions with a change in temperature.

Methodology: Dilatometry

Sample Preparation: A rod or strip of holmium metal with a known initial length is prepared.
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Apparatus: The sample is placed in a dilatometer, an instrument that can precisely measure

small changes in length.[22] The dilatometer can be of various types, including mechanical,

optical, or capacitance-based systems.[22]

Heating: The sample is heated in a controlled manner, and its temperature is continuously

monitored.

Length Measurement: The change in the length of the sample is measured as a function of

temperature.[23]

Calculation: The coefficient of linear thermal expansion (α) is calculated using the formula:

α = (1 / L₀) × (ΔL / ΔT)

where L₀ is the initial length, ΔL is the change in length, and ΔT is the change in

temperature.[23]

Strain gauge techniques can also be employed to measure the thermal expansion of materials

by bonding a strain gauge to the sample and measuring the strain induced by temperature

changes.[24]

Interrelation of Thermodynamic Properties
The thermodynamic properties of a material are interconnected. For instance, specific heat is a

measure of the energy required to raise the temperature of a substance, which is related to its

internal energy and enthalpy. Thermal conductivity describes the transport of this thermal

energy. Thermal expansion is the material's dimensional response to changes in temperature

and is related to the anharmonicity of the interatomic potential.
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Caption: Interrelationships between key thermodynamic properties of Holmium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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